Cas no 175277-14-2 (Methyl 5-(isoxazol-5-yl)-1,3-dimethyl-1H-pyrazole-4-carboxylate)

Methyl 5-(isoxazol-5-yl)-1,3-dimethyl-1H-pyrazole-4-carboxylate structure
175277-14-2 structure
Product Name:Methyl 5-(isoxazol-5-yl)-1,3-dimethyl-1H-pyrazole-4-carboxylate
CAS No:175277-14-2
MF:C10H11N3O3
MW:221.212641954422
CID:111956
PubChem ID:2744659
Update Time:2025-04-18

Methyl 5-(isoxazol-5-yl)-1,3-dimethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-(isoxazol-5-yl)-1,3-dimethyl-1H-pyrazole-4-carboxylate
    • methyl 5-isoxazol-5-yl-1,3-dimethyl-1H-pyrazole-4-carboxylate
    • 1H-Pyrazole-4-carboxylicacid, 5-(5-isoxazolyl)-1,3-dimethyl-, methyl ester
    • methyl 1,3-dimethyl-5-(1,2-oxazol-5-yl)pyrazole-4-carboxylate
    • METHYL 1,3-DIMETHYL-5-(ISOXAZOL-5-YL)PYRAZOLE-4-CARBOXYLATE
    • Maybridge3_007230
    • 1H-Pyrazole-4-carboxylic acid, 5-(5-isoxazolyl)-1,3-dimethyl-, methyl ester
    • CCG-46465
    • IDI1_018617
    • HMS1451I14
    • DTXSID30372540
    • 175277-14-2
    • SR-01000636162-1
    • Methyl 1,3-dimethyl-5-(1,2-oxazol-5-yl)-1H-pyrazole-4-carboxylate
    • Inchi: 1S/C10H11N3O3/c1-6-8(10(14)15-3)9(13(2)12-6)7-4-5-11-16-7/h4-5H,1-3H3
    • InChI Key: YRZIMKIVUPANPB-UHFFFAOYSA-N
    • SMILES: O1C(=CC=N1)C1=C(C(=O)OC)C(C)=NN1C

Computed Properties

  • Exact Mass: 221.08013
  • Monoisotopic Mass: 221.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • PSA: 70.15
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